Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate

• IUPAC Name: methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate
• InChI: InChI=1S/C14H15NO5S2/c1-19-13-7-11(3-4-12(13)14(16)20-2)22(17,18)15-8-10-5-6-21-9-10/h3-7,9,15H,8H2,1-2H3
• InChI Key: CQLPTRSWRMBYHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NCC2=CSC=C2)C(=O)OC
• Molecular Formula: C14H15NO5S2
• Molecular Weight: 341.4 g/mol

Description

Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate, also known as MTSM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTSM is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has been extensively studied for its potential applications in various fields, including cancer research, neurology, and cardiovascular diseases. In cancer research, Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. In neurology, Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has been shown to protect against oxidative stress and improve cognitive function. In cardiovascular diseases, Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has been shown to have vasodilatory effects and protect against ischemia-reperfusion injury.

Mechanism of Action

Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate exerts its effects by inhibiting carbonic anhydrase, an enzyme that is involved in various physiological processes, including acid-base balance, respiration, and ion transport. Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate binds to the active site of carbonic anhydrase and inhibits its activity, leading to a decrease in intracellular pH and inhibition of various processes that rely on carbonic anhydrase activity.
Biochemical and Physiological Effects:
Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has been shown to have various biochemical and physiological effects, including inhibition of tumor growth, protection against oxidative stress, vasodilatory effects, and protection against ischemia-reperfusion injury. Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has also been shown to have anti-inflammatory effects and inhibit the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has several advantages for lab experiments, including its high yield and purity, its well-established synthesis method, and its extensive characterization. However, Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has several potential future directions, including its use as a therapeutic agent for cancer, neurodegenerative diseases, and cardiovascular diseases. Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate may also have applications in other fields, including agriculture and environmental science. Further studies are needed to determine the optimal dosage and administration route for Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate and to investigate its potential side effects and toxicity.
Conclusion:
Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has been synthesized using various methods, and its mechanism of action has been extensively studied. Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate has several advantages for lab experiments, including its high yield and purity, and it has several potential future directions. Further studies are needed to determine the optimal dosage and administration route for Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate and to investigate its potential side effects and toxicity.

Synthesis Methods

Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate can be synthesized using various methods, including the reaction of 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoic acid with methyl chloroformate in the presence of a base. The reaction yields Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate in high yield and purity. Another method involves the reaction of 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoic acid with thionyl chloride, followed by reaction with methanol to yield Methyl 2-methoxy-4-(thiophen-3-ylmethylsulfamoyl)benzoate.